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Compound of Interest

Compound Name: 1-{5-nitro-2-thienyl}-1H-pyrazole
Cat. No.: B428649
Get Quote

Executive Summary & ldentity

CAS 74990-33-3 refers to Interleukin-2 (Human), specifically the recombinant form (rHulL-2)
often utilized in immunology research and therapeutic development (e.g., Aldesleukin). It is a
15.5 kDa lymphokine produced by T-cells in response to antigenic stimulation.

In the context of drug development and cell culture, this protein is a critical reagent for the
proliferation of T lymphocytes and Natural Killer (NK) cells. However, its handling is prone to a
specific "silent failure” mode: hydrophobic aggregation upon improper reconstitution. This guide
details the physicochemical properties, signaling mechanisms, and the mandatory "Acid-First"
reconstitution protocol required to maintain bioactivity.

Chemical Identity Table
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Property Data

CAS Number 74990-33-3

Interleukin-2, IL-2, Aldesleukin, T-Cell Growth
Factor (TCGF)

Common Names

~15.5 kDa (Non-glycosylated, E. coli derived)

Molecular Weight ~17.6 kDa (Glycosylated, CHO or P. pastoris
derived)

Isoelectric Paoint (pl) ~6.8 - 7.5 (Varies by isoform)

Sequence Length 133 Amino Acids (Mature form)

Disulfide Bonds Cysb8 - Cys105 (Essential for biological activity)

Physical Properties & Stability Challenges

Unlike standard small molecules, CAS 74990-33-3 behaves as a metastable protein. Its core
contains a high density of hydrophobic residues which are exposed if the protein is mis-folded
or placed in a neutral buffer without a carrier.

Solubility & Aggregation Physics[1]

e The Trap: Recombinant IL-2 is highly hydrophobic. If reconstituted directly in neutral buffers
(PBS, pH 7.4) or water, it rapidly forms non-covalent aggregates. These aggregates are
often invisible to the naked eye but result in a 90-99% loss of bioactivity.

e The Solution: IL-2 requires an acidic environment (pH 3.0 - 4.0) to protonate surface
residues, increasing electrostatic repulsion between molecules and preventing aggregation
during the initial solubilization phase.

Stability Profile
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State Condition Stability Duration Notes
Lyophilized -20°C to -80°C 12-24 Months Store desiccated.
] ] ] Do not freeze acid
Reconstituted (Stock) 100 mM Acetic Acid 1 Week (4°C)
stocks repeatedly.
Must contain carrier
Working Aliquots -20°C or -80°C 3-6 Months protein (0.1%
BSA/HSA).
) Loses ~20% activity
Freeze-Thaw N/A Avoid

per cycle.

Mechanism of Action: Sighal Transduction

IL-2 exerts its pleiotropic effects through the IL-2 Receptor (IL-2R), a heterotrimeric complex
consisting of

(CD25),
(CD122), and

(CD132) chains. The signaling cascade is non-linear, activating three parallel pathways that
drive survival, proliferation, and differentiation.

Pathway Visualization

The following diagram illustrates the signal propagation from the extracellular receptor binding

to nuclear transcription factors.
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Caption: IL-2 binds the IL-2R complex, activating JAK/STAT (differentiation), PI3K/Akt
(survival), and MAPK (proliferation) pathways.

Operational Protocol: The "Acid-First"
Reconstitution

Expert Insight: The most common cause of experimental failure with CAS 74990-33-3 is
dissolving the lyophilized powder directly into PBS or media. This results in immediate
precipitation. Follow this self-validating workflow.

Reagents Required[2]

» Vehicle: 100 mM Acetic Acid (sterile).[1][2][3][4]
o Carrier: 0.1% BSA (Bovine Serum Albumin) or HSA (Human Serum Albumin) in PBS.

 Vial: Sterile polypropylene tubes (low protein binding).

Step-by-Step Workflow
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Caption: Critical workflow requiring initial acidification to prevent hydrophobic aggregation
before neutralization.

Protocol Notes:

o Centrifugation: Always spin the vial before opening. Lyophilized protein often adheres to the
cap; opening it without spinning leads to mass loss.

e No Vortexing: IL-2 is shear-sensitive. Vortexing creates bubbles and denatures the protein at
the air-liquid interface.
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e The "Acid-First" Rule: Reconstitute to 100 ug/mL - 1 mg/mL in 100 mM Acetic Acid. This
stock solution is stable at 4°C for 1 week.

» Working Solution: Dilute the acid stock at least 1:100 into culture media or PBS containing
carrier protein (BSA/HSA) to neutralize the pH for cell culture use.

Safety Data (GHS & Bioactivity)

While CAS 74990-33-3 is not a classic "hazardous chemical” (it is not corrosive or flammable),
it is a potent bioactive cytokine.

Hazard Classification

e GHS Signal Word: None (Non-hazardous substance according to OSHA 29 CFR
1910.1200).

e Biohazard Level: BSL-1 (Standard microbiological practices).

Biological Safety Profile

e Vascular Leak Syndrome (VLS): In clinical high-dose applications (systemic administration),
IL-2 causes increased vascular permeability. In a research setting, accidental injection or
mucous membrane absorption should be avoided.

o Cell Proliferation: Accidental exposure to cell cultures not intended for IL-2 stimulation will
cause rapid, unwanted proliferation of lymphoid cells.

Handling Precautions[6][7][8][9][10]

o PPE: Nitrile gloves, lab coat, safety glasses.

» Aerosolization: Avoid creating aerosols when pipetting to prevent inhalation, which can
induce immune responses in sensitive individuals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Human Interleukin-2)]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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